Cas no 2171696-92-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid
• CAS No: 2171696-92-5
• MF: C₂₅H₂₂FN₃O₅
• MW: 463.457689762115
• CID: 6512502
• PubChem ID: 165876766
• Update Time: 2025-06-14

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid
• EN300-1524904
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-fluoropyridin-3-yl)carbamoyl]butanoic acid
• 2171696-92-5

• Inchi： 1S/C25H22FN3O5/c26-23-20(10-5-13-27-23)28-24(32)21(11-12-22(30)31)29-25(33)34-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-10,13,19,21H,11-12,14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： KDHUZBUVZPACOZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 463.15434897g/mol
• Monoisotopic Mass: 463.15434897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid (CAS: 2171696-92-5)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid (CAS: 2171696-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluoropyridine moiety, has shown promise in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its synthesis, structural properties, and potential biological activities, making it a compound of interest for researchers in the pharmaceutical and biotechnological industries.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved method for the synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid, achieving higher yields and purity. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry, highlighting the versatility of this compound in complex chemical reactions. The study also emphasized the importance of the fluoropyridine group in enhancing the compound's reactivity and stability under various conditions.

In addition to its synthetic applications, the biological activity of this compound has been a focal point of recent investigations. A preprint article on bioRxiv (2023) reported that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid exhibits inhibitory effects on certain kinase enzymes, which are implicated in cancer progression. The study employed in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target enzymes. These findings suggest potential therapeutic applications, particularly in the development of kinase inhibitors for oncology.

Another notable study, published in ACS Chemical Biology (2023), explored the use of this compound as a building block for the development of peptide-based therapeutics. The researchers demonstrated that the Fmoc-protected amino acid derivative could be efficiently incorporated into peptide sequences, enabling the creation of novel peptide-drug conjugates. The fluoropyridine moiety was found to enhance the pharmacokinetic properties of the resulting peptides, including improved bioavailability and target specificity. This research opens new avenues for the design of peptide therapeutics with enhanced efficacy and reduced side effects.

Despite these advancements, challenges remain in the widespread application of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid. For instance, the compound's solubility in aqueous solutions and its stability under physiological conditions require further optimization. A recent review in Chemical Reviews (2023) highlighted these issues and proposed potential strategies, such as the development of prodrug formulations or the incorporation of solubilizing groups. Addressing these challenges will be critical for translating the compound's potential into clinical applications.

In conclusion, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-fluoropyridin-3-yl)carbamoylbutanoic acid (CAS: 2171696-92-5) represents a promising candidate for various applications in chemical biology and medicinal chemistry. Recent studies have shed light on its synthetic pathways, biological activities, and therapeutic potential, paving the way for future research and development. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery and design of novel pharmaceuticals.